Cas no 1329499-52-6 (Vanillylmandelic Acid-d3 Ethyl Ester)

• Product Name: Vanillylmandelic Acid-d3 Ethyl Ester
• CAS No: 1329499-52-6
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 4554290
• PubChem ID: 71752926
• Update Time: 2025-11-06

Vanillylmandelic Acid-d3 Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Vanillylmandelic Acid-d3 Ethyl Ester
• [2H3]- Vanillylmandelic Acid Ethyl Ester
• CS-0202094
• 4-Hydroxy-3-methoxy-mandelic Acid-d3 Ethyl Ester; a,4-Dihydroxy-3-methoxy-benzeneacetic Acid-d3 Ethyl Ester;
• HY-139462S
• 1329499-52-6
• Vanillylmandelic acid ethyl ester-d3

• Inchi： 1S/C11H14O5/c1-3-16-11(14)10(13)7-4-5-8(12)9(6-7)15-2/h4-6,10,12-13H,3H2,1-2H3
• InChI Key： JANQOURSKMXOPR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(OC([H])([H])[H])C=1)(O)C(=O)OCC

Computed Properties

• Exact Mass: 229.10295378g/mol
• Monoisotopic Mass: 229.10295378g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available

Vanillylmandelic Acid-d3 Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Vanillylmandelic Acid-d3 Ethyl Ester

Comprehensive Analysis of Vanillylmandelic Acid-d3 Ethyl Ester (CAS No. 1329499-52-6): Applications and Research Insights

Vanillylmandelic Acid-d3 Ethyl Ester (CAS No. 1329499-52-6) is a deuterium-labeled derivative of vanillylmandelic acid (VMA), a key metabolite in the catecholamine pathway. This stable isotope-labeled compound has gained significant attention in biomedical research, particularly in metabolomics studies, quantitative mass spectrometry, and clinical diagnostics. The incorporation of three deuterium atoms (d3) enhances its utility as an internal standard, ensuring high precision in analytical workflows.

The growing demand for isotope-labeled standards in LC-MS/MS (liquid chromatography-tandem mass spectrometry) applications has positioned Vanillylmandelic Acid-d3 Ethyl Ester as a critical tool for researchers. Its use in neuroendocrine tumor marker analysis and pharmacokinetic studies aligns with current trends in personalized medicine and biomarker discovery. Recent publications highlight its role in improving the accuracy of VMA urinary excretion tests, a diagnostic marker for pheochromocytoma and paraganglioma.

From a synthetic chemistry perspective, the ethyl ester modification in CAS No. 1329499-52-6 offers improved stability and chromatographic properties compared to the free acid form. This feature is particularly valuable in sample preparation protocols, where derivatization strategies are employed to enhance detection sensitivity. The compound's deuterium labeling (99% isotopic purity) minimizes interference from endogenous metabolites, addressing a common challenge in targeted metabolomics.

Emerging applications of Vanillylmandelic Acid-d3 Ethyl Ester extend to doping control analysis in sports medicine, where precise quantification of catecholamine metabolites is required. Its compatibility with high-resolution mass spectrometry (HRMS) platforms meets the evolving needs of anti-doping laboratories. Furthermore, the compound's stability under various storage conditions (-20°C long-term) makes it a reliable reference material for clinical laboratory accreditation programs.

Quality control aspects of CAS No. 1329499-52-6 production involve rigorous NMR validation and HPLC purity testing, ensuring batch-to-batch consistency for research applications. The pharmaceutical industry has shown increasing interest in such labeled compounds for drug metabolite profiling, particularly in the development of adrenergic drugs. This aligns with the FDA's emphasis on isotope dilution methods for bioanalytical method validation.

Environmental scientists have also explored derivatives like Vanillylmandelic Acid-d3 Ethyl Ester for wastewater epidemiology studies, tracking population-level stress biomarkers. Such innovative applications demonstrate the compound's versatility beyond traditional clinical settings. The development of automated SPE (solid-phase extraction) methods incorporating this standard has significantly improved throughput in large-scale epidemiological studies.

From a regulatory standpoint, CAS No. 1329499-52-6 complies with ISO 17034 requirements for reference materials, making it suitable for use in accredited laboratories worldwide. The compound's spectral data (including MS/MS fragmentation patterns) has been extensively characterized, supporting its adoption in multi-analyte panels for endocrine disorder diagnostics. Recent advancements in microsampling techniques have further expanded its utility in pediatric and geriatric research where sample volumes are limited.

The synthesis of Vanillylmandelic Acid-d3 Ethyl Ester involves sophisticated deuterium exchange reactions followed by esterification, with careful control of reaction conditions to maintain isotopic integrity. Process optimization has focused on minimizing isotope effects that could impact analytical performance. These manufacturing improvements have paralleled advancements in stable isotope labeling technologies across the life sciences sector.

Future research directions for CAS No. 1329499-52-6 include potential applications in brain chemistry mapping using advanced imaging-mass spectrometry techniques. The compound's unique properties may facilitate new discoveries in neurotransmitter dynamics and stress response mechanisms. As mass spectrometry platforms become more sensitive, the demand for high-quality standards like this deuterated ester is expected to grow exponentially in both academic and industrial settings.